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Compound of Interest

Compound Name: cis-3-Hexenyl Hexanoate

Cat. No.: B1585521

An In-depth Technical Guide on the Physicochemical Properties of cis-3-Hexenyl Hexanoate

Introduction

cis-3-Hexenyl hexanoate, a fatty acid ester, is a significant compound in the flavor and
fragrance industry, prized for its powerful and diffusive fruity-green aroma reminiscent of pear
and apple.[1][2] It is found naturally in various fruits such as pineapples, melons, apples, and
pears.[1] This technical guide provides a comprehensive overview of the physicochemical
properties of cis-3-Hexenyl hexanoate, detailed experimental protocols for its synthesis, and
relevant safety information, tailored for researchers, scientists, and professionals in drug
development and chemical analysis.

Physicochemical Properties

The distinct chemical and physical properties of cis-3-Hexenyl hexanoate are fundamental to
its application and handling. These properties have been determined through various analytical
methods and are summarized below.

General and Physical Properties
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Property Value Source
Molecular Formula C12H2202 [31141[5]
Molecular Weight 198.30 g/mol [3]

Appearance Colorless to pale yellow clear BIA][6]

liquid

Powerful, diffusive fruity-green,
Odor o [2]I3]
reminiscent of pear

Solubility Insoluble in water [4]

Thermal and Optical Properties

Property Value Conditions Source
Boiling Point 115°C at 15 mmHg [21151[7]
Melting Point 17.88 °C (estimate) [21[7]
Flash Point 110 °C [4]

Density 0.872 - 0.882 g/mL at 20°C [4]

0.88 g/mL at 25°C [2][51[7]

Refractive Index 1.4330 - 1.4390 at 20°C [41[6]
1.473 at 20°C [21151[7]

Experimental Protocols

A common method for the preparation of cis-3-Hexenyl hexanoate is through the esterification
of hexanoic acid and cis-3-hexen-1-ol (leaf alcohol).[1]

Synthesis of cis-3-Hexenyl Hexanoate via Esterification

Objective: To synthesize cis-3-Hexenyl hexanoate from hexanoic acid and cis-3-hexen-1-ol
using a strongly acidic cation exchange resin as a catalyst.[1]

Materials:
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Hexanoic acid
cis-3-Hexen-1-ol (leaf alcohol)
Strongly acidic cation exchange resin (catalyst)

Anhydrous sodium carbonate

Procedure:

Reaction Setup: In a reaction vessel equipped with a reflux condenser and a means to
collect water, combine hexanoic acid, cis-3-hexen-1-ol, and the cation exchange resin
catalyst. The mass ratio of hexanoic acid to leaf alcohol to catalyst should be in the range of
2-3:1.5-2.5:0.2-0.5.[1][8]

Esterification: Heat the mixture to a temperature of 132-155°C. The reaction is monitored by
the removal of water. Continue heating for 1-3 hours until no more water is produced.[1][8]

Reflux: Following the initial reaction, reflux the mixture for an additional 3-4 hours.[1][8]

Neutralization and Filtration: Cool the reaction mixture to room temperature. Neutralize the
excess acid by adjusting the pH of the collected liquid to 7-8 with anhydrous sodium
carbonate. Filter the mixture to remove the resin, which can be recycled.[1]

Purification: Transfer the filtrate to a distillation flask. Perform a preliminary fractional
distillation under reduced pressure to remove the unreacted leaf alcohol (head fraction). The
final product, cis-3-Hexenyl hexanoate, is obtained by further distillation under reduced
pressure at 0.098-0.1 MPa and a temperature of 120-124°C.[1]
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Synthesis of cis-3-Hexenyl Hexanoate
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Synthesis workflow for cis-3-Hexenyl Hexanoate.
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Analytical Methods

The characterization and quality control of cis-3-Hexenyl hexanoate involve standard
analytical techniques.

e Gas Chromatography (GC): Used to determine the purity of the compound and to identify
and quantify any isomers or impurities. An assay of >96% for the cis-3 isomer is typical.[4]

o Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra are used to confirm the functional
groups present in the molecule, consistent with its ester structure.[3]

o Refractometry: The refractive index is a key quality control parameter, measured at a specific
temperature (typically 20°C).

o Densitometry: The density or specific gravity is another important physical constant for
identification and quality assessment.

Safety and Handling

For safe handling in a laboratory or industrial setting, it is important to adhere to the following
guidelines.

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves
and safety goggles conforming to EN 166 (EU) or NIOSH (US) standards, to avoid contact
with skin and eyes.[9][10]

o Ventilation: Handle the compound in a well-ventilated area to avoid inhalation of vapors.[9]
[11]

o Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources. The
product is not classified as flammable but is combustible.[9][11] Suitable extinguishing media
include CO2, powder, and foam.[11]

e First Aid:

o Skin Contact: Wash the affected area immediately with soap and plenty of water.[11]
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o Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are
present, remove them if possible and continue rinsing.[11]

o Ingestion: Do not induce vomiting. Seek medical attention if symptoms persist.[11]

Regulatory and Application Information

cis-3-Hexenyl hexanoate is recognized for its use as a flavoring agent and fragrance
ingredient.

o FEMA Number: 3403[3]
o JECFA Number: 165[3]

e Regulatory Status: It is considered "Generally Recognized as Safe" (GRAS) for its intended
use as a flavoring agent by FEMA.[5] The Joint FAO/WHO Expert Committee on Food
Additives (JECFA) concluded that it poses no safety concern at current levels of intake when
used as a flavoring agent.[3]

o Applications: Beyond its primary use in food and beverages to impart fruity notes, it is also
used in fragrance compositions for various consumer products.[6] It has also been identified
as a component in a lure for tea geometrid moths.[1]

This guide provides a foundational understanding of the physicochemical properties and
handling of cis-3-Hexenyl hexanoate. For specific research or development applications, it is
recommended to consult the primary literature and safety data sheets for the most detailed and
up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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